Cas no 68194-04-7 (2,2',4,6'-tetrachlorobiphenyl)

2,2',4,6'-Tetrachlorobiphenyl is a chlorinated biphenyl compound with a defined molecular structure (C12H6Cl4) and a molecular weight of 291.98 g/mol. This chemical is characterized by its high purity and stability, making it suitable for use as a reference standard in analytical chemistry, particularly in environmental and toxicological studies. Its well-defined chlorination pattern allows for precise identification and quantification in gas chromatography (GC) and mass spectrometry (MS) applications. Due to its persistence and relevance in polychlorinated biphenyl (PCB) research, it serves as a critical compound for calibrating instruments and validating methodologies in regulatory and industrial testing. Proper handling is essential due to its hazardous nature.

2,2',4,6'-tetrachlorobiphenyl structure

Product Name:2,2',4,6'-tetrachlorobiphenyl

CAS No:68194-04-7

MF:C₁₂H₆Cl₄

MW:291.988039493561

CID:969469

PubChem ID:63106

Update Time:2025-05-28

2,2',4,6'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

- 2,2',4,6'-tetrachlorobiphenyl
- 1,3-dichloro-2-(2,4-dichlorophenyl)benzene
- DTXCID1045669
- 1,1'-Biphenyl, 2,2',4,6'-tetrachloro-; 2,2',4,6'-Tetrachloro-1,1'-biphenyl; 2,2',4,6'-Tetrachlorobiphenyl; 2,4,2',6'-Tetrachlorobiphenyl; PCB 51; 2,2',4,6'-TetraCB
- 977E3D0SFO
- 2,4-dichloro-1-(2,6-dichlorophenyl)benzene
- SCHEMBL4453603
- 2,2',4,6'-Tetrachloro-1,1'-biphenyl
- 1,1'-Biphenyl, 2,2',4,6'-tetrachloro
- WVHNUGRFECMVLQ-UHFFFAOYSA-N
- NS00114162
- UNII-977E3D0SFO
- 1,1'-Biphenyl, 2,2',4,6'-tetrachloro-
- 68194-04-7
- PCB No. 51 35 microg/mL in Isooctane
- PCB 51
- DTXSID9074195
- Q27271974
- MDL： MFCD00661128
- Inchi： 1S/C12H6Cl4/c13-7-4-5-8(11(16)6-7)12-9(14)2-1-3-10(12)15/h1-6H
- InChI Key： WVHNUGRFECMVLQ-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C1C(=CC=CC=1Cl)Cl)Cl

Computed Properties

Exact Mass: 289.92200
Monoisotopic Mass: 289.922361g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.1
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 1.4420 (rough estimate)
Melting Point: 66°C
Boiling Point: 374.95°C (rough estimate)
Refractive Index: 1.6120 (rough estimate)
PSA: 0.00000
LogP: 5.96720

2,2',4,6'-tetrachlorobiphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T45730-1ml	2,2',4,6'-Tetrachlorobiphenyl	68194-04-7	35 μg/mL（）	1ml	¥408.0	2023-09-06
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R026818-1ml	2,2',4,6'-tetrachlorobiphenyl	68194-04-7	35 μg/mL（）	1ml	￥402	2024-05-22
TRC	T889913-1mg	2,2',4,6'-Tetrachlorobiphenyl	68194-04-7		1mg	$190.00	2023-05-17
TRC	T889913-10mg	2,2',4,6'-Tetrachlorobiphenyl	68194-04-7		10mg	$1499.00	2023-05-17